Cas no 2137951-71-2 (Quinoline, 7-bromo-4,6-dimethyl-2-(1-methylethyl)-)

• Product Name: Quinoline, 7-bromo-4,6-dimethyl-2-(1-methylethyl)-
• CAS No: 2137951-71-2
• MF: C₁₄H₁₆BrN
• MW: 278.187542915344
• CID: 5288986
• Update Time: 2025-06-08

Quinoline, 7-bromo-4,6-dimethyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 7-bromo-4,6-dimethyl-2-(1-methylethyl)-

• Inchi： 1S/C14H16BrN/c1-8(2)13-6-9(3)11-5-10(4)12(15)7-14(11)16-13/h5-8H,1-4H3
• InChI Key： YGMPEHAJLIUTSY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=C(Br)C=2)C(C)=CC=1C(C)C

Additional information on Quinoline, 7-bromo-4,6-dimethyl-2-(1-methylethyl)-

Quinoline, 7-bromo-4,6-dimethyl-2-(1-methylethyl)- (CAS No. 2137951-71-2): A Comprehensive Overview in Modern Chemical Biology

Quinoline, 7-bromo-4,6-dimethyl-2-(1-methylethyl)-, identified by its unique Chemical Abstracts Service Number (CAS No. 2137951-71-2), is a compound of significant interest in the realm of chemical biology and pharmaceutical research. This heterocyclic aromatic molecule, belonging to the quinoline family, has garnered attention due to its structural complexity and potential biological activities. The presence of multiple substituents, including a bromine atom at the 7-position, methyl groups at the 4- and 6-positions, and an isopropyl group at the 2-position, endows this compound with a diverse array of chemical properties that make it a valuable scaffold for further derivatization and investigation.

The< strong>7-bromo substituent plays a crucial role in the reactivity of this molecule. Bromine is an electrophilic aromatic substitute that can participate in various chemical reactions, such as cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules. The< strong>4,6-dimethyl groups contribute to the steric environment of the quinoline core, influencing its interactions with biological targets. Additionally, the< strong>2-(1-methylethyl) moiety adds another layer of complexity, potentially affecting both the electronic properties and the solubility of the compound.

In recent years, there has been a growing interest in quinoline derivatives due to their demonstrated efficacy in various therapeutic applications. Quinolines and their analogs have been explored for their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The< strong>Quinoline scaffold is particularly notable for its ability to interact with biological macromolecules such as enzymes and nucleic acids. This interaction is often mediated by the planar aromatic system of quinoline, which can stack with π-systems in biological targets.

One of the most exciting areas of research involving< strong>Quinoline derivatives is their application in drug discovery. The structural features of these compounds make them versatile platforms for designing molecules that can modulate biological pathways. For instance, modifications at the< strong>7-bromo,< strong>4, and< strong>6-positions can fine-tune the binding affinity and selectivity of quinoline-based drugs towards specific targets. This flexibility has led to the development of several lead compounds that are currently undergoing preclinical or clinical evaluation.

The< strong>Quinoline, 7-bromo-4,6-dimethyl-2-(1-methylethyl)- (CAS No. 2137951-71-2) has been studied in various contexts within chemical biology. Researchers have leveraged its unique structure to develop novel inhibitors targeting enzymes involved in cancer metabolism. These enzymes are often overexpressed in tumor cells and are critical for maintaining their metabolic demands. By designing molecules that disrupt these enzymatic pathways, researchers aim to develop new therapeutic strategies that could be more effective than existing treatments.

In addition to its potential as an inhibitor, this compound has also been explored as a building block for more complex molecules. The< strong>7-bromo,< strong>4, and< strong>6-positions provide multiple sites for further functionalization through techniques such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination. These reactions allow chemists to attach diverse functional groups to the quinoline core, creating libraries of derivatives that can be screened for biological activity.

The synthesis of< strong>Quinoline, 7-bromo-4,6-dimethyl-2-(1-methylethyl)- (CAS No. 2137951-71-2) involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. The process typically begins with readily available starting materials and proceeds through a series of well-established reactions. Key steps include bromination at the 7-position, followed by methylation at the 4- and 6-positions, and finally introduction of the isopropyl group at the 2-position. Each step must be carefully optimized to ensure high yield and purity.

The importance of< strong>Quinoline, 7-bromo-4,6-dimethyl-2-(1-methylethyl)- (CAS No. 2137951-71-2) cannot be overstated in modern chemical biology research. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing new therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in advancing our ability to treat complex diseases.